Cas no 1260022-84-1 (3-Bromo-2-ethylphenol)
3-Bromo-2-ethylphenol structure
Product Name:3-Bromo-2-ethylphenol
CAS No:1260022-84-1
MF:C8H9BrO
MW:201.060461759567
CID:2113497
PubChem ID:18964087
Update Time:2024-03-01
3-Bromo-2-ethylphenol Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-2-ethylPhenol
- JGZOKGXRMVJYEO-UHFFFAOYSA-N
- MB23614
- 3-Bromo-2-ethylphenol
-
- Inchi: 1S/C8H9BrO/c1-2-6-7(9)4-3-5-8(6)10/h3-5,10H,2H2,1H3
- InChI Key: JGZOKGXRMVJYEO-UHFFFAOYSA-N
- SMILES: BrC1=CC=CC(=C1CC)O
Computed Properties
- Exact Mass: 199.98368g/mol
- Monoisotopic Mass: 199.98368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 105
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 20.2
3-Bromo-2-ethylphenol Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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